Cas no 13925-05-8 (2-Isopropyl-5-methylpyrazine)

• Product Name: 2-Isopropyl-5-methylpyrazine
• CAS No: 13925-05-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD09835400
• CID: 49543
• Update Time: 2025-04-18

2-Isopropyl-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-5-methylpyrazine
• 2-Methyl-5-(1-methylethyl)pyrazine
• 2-ETHYL-(5 OR 6)-METHYL PYRAZINE FEMA NO.3919
• 2-methyl-5-propan-2-ylpyrazine
• 2-Isopropyl-5-methylpyrazin
• 2-Methyl-5-isopropyl-pyrazin
• 2-Methyl-5-isopropylpyrazine
• 5-Isopropyl-2-methylpyrazine
• Pyrazine,2-isopropyl-5-methyl
• Pyrazine,2-methyl-5-(1-methylethyl)
• Femano.3919
• 2-methyl-5-propan-2-yl-pyrazine
• 2-METHYL-5-(1-METHYLETHYL)-PYRAZIN
• Pyrazine, 2-methyl-5-(1-methylethyl)-
• 5-isopropyl-2-methylpyrazine,2-methyl-5-(1-methylethyl)-pyrazine

• MDL： MFCD09835400
• Inchi： 1S/C8H12N2/c1-6(2)8-5-9-7(3)4-10-8/h4-6H,1-3H3
• InChI Key： PGTQKVQDZHXLOP-UHFFFAOYSA-N
• SMILES： CC(C1N=CC(C)=NC=1)C

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• Color/Form: 无色至略 黄色液体带有一种 烤的, 咖啡色, 坚果的, 土质的气味
• Density: 0.957
• Boiling Point: 187.9 °C at 760 mmHg
• Flash Point: 70.7 °C
• Refractive Index: 1.494
• PSA: 25.78000
• LogP: 1.90840
• FEMA: 3919

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines